Cas no 1361656-54-3 (6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinaldehyde)

• Product Name: 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinaldehyde
• CAS No: 1361656-54-3
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4919763
• Update Time: 2025-05-21

6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinaldehyde

• Inchi： 1S/C12H6Cl3NO2/c13-7-2-3-8(14)12(15)11(7)6-1-4-10(18)16-9(6)5-17/h1-5H,(H,16,18)
• InChI Key： KRYKPOQPZSMRAK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=CC(NC=1C=O)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 2.9
• Topological Polar Surface Area: 46.2

Additional information on 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinaldehyde

Comprehensive Overview of 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinaldehyde (CAS No. 1361656-54-3)

6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinaldehyde (CAS No. 1361656-54-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique picolinaldehyde backbone and trichlorophenyl substitution, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and reactivity, which make it valuable for designing novel drug candidates and crop protection agents.

The growing interest in 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinaldehyde aligns with current trends in green chemistry and sustainable synthesis. As the demand for environmentally friendly chemical processes rises, this compound's role in catalytic reactions and atom-efficient transformations has become a focal point. Its chlorinated aromatic moiety and hydroxyl group offer opportunities for selective functionalization, a feature highly sought after in medicinal chemistry and material science.

One of the most frequently asked questions about CAS No. 1361656-54-3 revolves around its synthetic applications. The compound's ability to act as a building block for heterocyclic frameworks makes it indispensable in constructing pharmacophores with potential antibacterial or antifungal properties. Recent studies highlight its utility in developing enzyme inhibitors, particularly those targeting oxidative stress-related pathways, a hot topic in age-related disease research.

In the context of agrochemical innovation, 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinaldehyde has shown promise in the design of next-generation pesticides. Its structural features contribute to enhanced binding affinity with pest-specific proteins, addressing the global challenge of pesticide resistance. This aligns with searches for eco-friendly pest control solutions, a trending topic among agricultural researchers.

From a technical perspective, the compound's physicochemical properties, such as solubility and stability under various pH conditions, are frequently queried in scientific databases. These parameters are crucial for formulating drug delivery systems or agricultural formulations. Advanced analytical techniques like HPLC and NMR spectroscopy are typically employed to characterize its purity and confirm its structure, ensuring reproducibility in research applications.

The safety profile of 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinaldehyde is another area of interest, particularly for industrial-scale applications. While not classified as hazardous under standard protocols, proper laboratory handling practices are recommended due to its reactive aldehyde group. This aspect resonates with the broader discourse on occupational health in chemical industries.

Looking ahead, the compound's potential in catalysis and materials science is underexplored territory. Its electron-deficient aromatic system could facilitate innovative applications in organic electronics or as a ligand in transition metal complexes. These possibilities position CAS No. 1361656-54-3 as a molecule worth watching in cutting-edge research initiatives.

For researchers seeking custom synthesis or bulk quantities of 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinaldehyde, it's essential to partner with GMP-compliant manufacturers that can ensure consistent quality. The compound's niche status means availability may be limited, driving interest in alternative synthetic routes or derivative compounds with similar functionalities.

In summary, 6-Hydroxy-3-(2,3,6-trichlorophenyl)picolinaldehyde represents a fascinating case study in specialty chemical innovation. Its dual relevance to life sciences and agricultural chemistry, combined with emerging applications in sustainable technology, ensures its continued importance in scientific inquiry. As research progresses, this compound may unlock new possibilities in targeted therapeutics and precision agriculture, addressing some of today's most pressing challenges.